Cas no 15430-36-1 (Octadecanamide,N,N'-1,3-phenylenebis-)

Octadecanamide,N,N'-1,3-phenylenebis- structure
15430-36-1 structure
Product Name:Octadecanamide,N,N'-1,3-phenylenebis-
CAS No:15430-36-1
MF:C42H76N2O2
MW:641.065052986145
CID:143025
PubChem ID:254434
Update Time:2025-04-19

Octadecanamide,N,N'-1,3-phenylenebis- Chemical and Physical Properties

Names and Identifiers

    • Octadecanamide,N,N'-1,3-phenylenebis-
    • N-[3-(octadecanoylamino)phenyl]octadecanamide
    • N,N'-m-Phenylen-bis-stearamid
    • N,N'-m-phenylene-bis-stearamide
    • N.N'-Distearoyl-m-phenylendiamin
    • NSC-78811
    • N,N'-(1,3-Phenylene)dioctadecanimidic acid
    • NSC 78811
    • DTXSID90934966
    • Octadecanamide, N,N'-1,3-phenylenebis-
    • NSC78811
    • 15430-36-1
    • N,N'-1,3-Phenylenebisstearamide
    • Inchi: 1S/C42H76N2O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-41(45)43-39-34-33-35-40(38-39)44-42(46)37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-35,38H,3-32,36-37H2,1-2H3,(H,43,45)(H,44,46)
    • InChI Key: NKQGYGDQAMXRRD-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCCCC)NC1C=CC=C(C=1)NC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 640.59100
  • Monoisotopic Mass: 640.59067967g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 34
  • Complexity: 612
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.1
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.20000
  • LogP: 14.23260
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